N-(2,2-Diethoxyethyl)tetrahydro-2H-pyran-4-amine

• Molecular Formula: C11H23NO3
• Molecular Weight: 217.31 g/mol
• IUPAC Name: N-(2,2-diethoxyethyl)oxan-4-amine
• InChI: InChI=1S/C11H23NO3/c1-3-14-11(15-4-2)9-12-10-5-7-13-8-6-10/h10-12H,3-9H2,1-2H3
• InChI Key: KCNGFGXNAPXZBD-UHFFFAOYSA-N
• Canonical SMILES: CCOC(CNC1CCOCC1)OCC

Description

N-(2,2-Diethoxyethyl)tetrahydro-2H-pyran-4-amine is a useful research compound. Its molecular formula is C11H23NO3 and its molecular weight is 217.31 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

Sodium triacetoxyborohydride (10.6 g) was added to a cooled (0° C.) solution of aminoacetaldehyde diethyl acetal (5.8 mL) and tetrahydro-4H-pyran-4-one (3.7 mL) in dichloromethane (100 mL). The reaction was stirred for 18 h, allowing the temperature to warm to ambient conditions. Water (100 mL) was added, followed by portionwise addition of sodium bicarbonate (16.8 g), causing effervescence. The mixture was stirred vigorously for 1 h, and then allowed to partition. The phases were then separated and the aqueous phase extracted with more dichloromethane (50 mL). The combined organic extracts were dried over sodium sulfate, filtered and concentrated in vacuo to afford the titled compound as a colourless oil. Yield 8.3 g.